Cas no 58738-31-1 (16-Oxoprometaphanine)

• Product Name: 16-Oxoprometaphanine
• CAS No: 58738-31-1
• Molecular Formula: C₂₀H₂₃NO₆
• Molecular Weight: 373.4
• CID: 837030
• PubChem ID: 91895298

16-Oxoprometaphanine Properties

Names and Identifiers

• 16-Oxoprometaphanine
• (10β)-10-Hydroxy-3,4,7-trimethoxy-17-methyl-6,7-didehydrohasubana n-8,16-dione
• W1205
• 58738-31-1
• FS-10050
• (1R,8S,10S)-8-hydroxy-3,4,12-trimethoxy-17-methyl-17-azatetracyclo[8.4.3.01,10.02,7]heptadeca-2(7),3,5,12-tetraene-11,16-dione
• AKOS032948752
• [ "" ]

• InChIKey： ZLACZJGCNXVIAX-NXXCRTJYSA-N
• Inchi： InChI=1S/C20H23NO6/c1-21-15(23)10-19-8-7-14(26-3)18(24)20(19,21)9-12(22)11-5-6-13(25-2)17(27-4)16(11)19/h5-7,12,22H,8-10H2,1-4H3/t12-,19+,20+/m0/s1
• SMILES： COC1C(=O)[C@@]23[C@@](CC(=O)N3C)(CC=1)C4=C(C=CC(OC)=C4OC)[C@@H](O)C2

Computed Properties

• Exact Mass: 373.15300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 373.15253745g/mol
• Heavy Atom Count: 27
• Complexity: 692
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 85.3

Experimental Properties

• LogP: 1.42060
• PSA: 85.30000
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives